Cas no 1217988-55-0 (1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea)
1217988-55-0 structure
Product Name:1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea
CAS No:1217988-55-0
MF:C9H19N3O2
MW:201.266062021255
CID:5231245
Update Time:2023-08-26
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea
- 1-Isopropyl-3-((4s)-4-methoxypyrrolidin-3-yl)urea
- Urea, N-[(4S)-4-methoxy-3-pyrrolidinyl]-N'-(1-methylethyl)-
-
- Inchi: 1S/C9H19N3O2/c1-6(2)11-9(13)12-7-4-10-5-8(7)14-3/h6-8,10H,4-5H2,1-3H3,(H2,11,12,13)/t7?,8-/m0/s1
- InChI Key: KWWPJXNKQZRQTL-MQWKRIRWSA-N
- SMILES: O(C)[C@H]1CNCC1NC(NC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- XLogP3: -0.5
- Topological Polar Surface Area: 62.4
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-73054-0.05g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 0.05g |
$1537.0 | 2023-02-12 | ||
| Enamine | EN300-73054-0.1g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 0.1g |
$1610.0 | 2023-02-12 | ||
| Enamine | EN300-73054-0.25g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 0.25g |
$1683.0 | 2023-02-12 | ||
| Enamine | EN300-73054-0.5g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 0.5g |
$1757.0 | 2023-02-12 | ||
| Enamine | EN300-73054-1.0g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 1.0g |
$1829.0 | 2023-02-12 | ||
| Enamine | EN300-73054-2.5g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 2.5g |
$3585.0 | 2023-02-12 | ||
| Enamine | EN300-73054-5.0g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 5.0g |
$5304.0 | 2023-02-12 | ||
| Enamine | EN300-73054-10.0g |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea |
1217988-55-0 | 10.0g |
$7865.0 | 2023-02-12 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1364408-50mg |
1-Isopropyl-3-((4s)-4-methoxypyrrolidin-3-yl)urea |
1217988-55-0 | 95% | 50mg |
¥35960.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1364408-100mg |
1-Isopropyl-3-((4s)-4-methoxypyrrolidin-3-yl)urea |
1217988-55-0 | 95% | 100mg |
¥40572.00 | 2024-08-09 |
1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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